Cas no 79639-32-0 (4-[2,2-dichloro-1-(4-hydroxyphenyl)ethyl]phenyl beta-D-glucopyranosiduronic acid)

• Product name: 4-[2,2-dichloro-1-(4-hydroxyphenyl)ethyl]phenyl beta-D-glucopyranosiduronic acid
• CAS No: 79639-32-0
• MF: C₂₀H₂₀O₈Cl₂
• MW: 459.274
• CID: 1797580
• PubChem ID: 187206

4-[2,2-dichloro-1-(4-hydroxyphenyl)ethyl]phenyl beta-D-glucopyranosiduronic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2,2-dichloro-1-(4-hydroxyphenyl)ethyl]phenyl beta-D-glucopyranosiduronic acid
• beta-D-Glucopyranosiduronic acid, 4-(2,2-dichloro-1-(4-hydroxyphenyl)ethyl)phenyl
• 79639-32-0
• DTXSID501000638
• 4-[2,2-Dichloro-1-(4-hydroxyphenyl)ethyl]phenyl hexopyranosiduronic acid

• Inchi： InChI=1S/C20H20Cl2O8/c21-18(22)13(9-1-5-11(23)6-2-9)10-3-7-12(8-4-10)29-20-16(26)14(24)15(25)17(30-20)19(27)28/h1-8,13-18,20,23-26H,(H,27,28)/t13?,14-,15-,16+,17-,20+/m0/s1
• InChI Key： FXOOTXHLYWZUOQ-ZNJKZJEWSA-N
• SMILES： C1=CC(=CC=C1C(C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(Cl)Cl)O

Computed Properties

• Exact Mass: 458.0535230g/mol
• Monoisotopic Mass: 458.0535230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 137Ų